Cas no 2229552-36-5 (2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid)
2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid
- 2229552-36-5
- EN300-1749334
-
- Inchi: 1S/C12H12O4/c13-12(14)9-6-8(9)7-2-1-3-10-11(7)16-5-4-15-10/h1-3,8-9H,4-6H2,(H,13,14)
- InChI Key: JSUBGDVDANDSEC-UHFFFAOYSA-N
- SMILES: O1CCOC2C=CC=C(C1=2)C1CC1C(=O)O
Computed Properties
- Exact Mass: 220.07355886g/mol
- Monoisotopic Mass: 220.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 55.8Ų
2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1749334-0.05g |
2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid |
2229552-36-5 | 0.05g |
$827.0 | 2023-09-20 | ||
| Enamine | EN300-1749334-0.1g |
2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid |
2229552-36-5 | 0.1g |
$867.0 | 2023-09-20 | ||
| Enamine | EN300-1749334-0.25g |
2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid |
2229552-36-5 | 0.25g |
$906.0 | 2023-09-20 | ||
| Enamine | EN300-1749334-0.5g |
2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid |
2229552-36-5 | 0.5g |
$946.0 | 2023-09-20 | ||
| Enamine | EN300-1749334-1.0g |
2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid |
2229552-36-5 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1749334-2.5g |
2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid |
2229552-36-5 | 2.5g |
$1931.0 | 2023-09-20 | ||
| Enamine | EN300-1749334-5.0g |
2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid |
2229552-36-5 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1749334-10.0g |
2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid |
2229552-36-5 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1749334-1g |
2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid |
2229552-36-5 | 1g |
$986.0 | 2023-09-20 | ||
| Enamine | EN300-1749334-5g |
2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid |
2229552-36-5 | 5g |
$2858.0 | 2023-09-20 |
2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid
Research Brief on 2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid (CAS: 2229552-36-5)
The compound 2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid (CAS: 2229552-36-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological relevance.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropane-carboxylic acid moiety, coupled with the benzodioxin ring, provides a versatile scaffold for further chemical modifications. Researchers have explored its utility in designing inhibitors targeting specific enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.
In a 2023 study published in the Journal of Medicinal Chemistry, the compound was evaluated for its binding affinity to cyclooxygenase-2 (COX-2), a well-known target for nonsteroidal anti-inflammatory drugs (NSAIDs). The results demonstrated moderate inhibitory activity, suggesting its potential as a lead compound for further optimization. Molecular docking simulations revealed favorable interactions with the COX-2 active site, particularly through hydrogen bonding with key residues.
Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Preliminary in vitro assays conducted by a research team at the University of Cambridge indicated that derivatives of 2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid exhibit selective modulation of GABA-A receptors, which are implicated in anxiety and epilepsy. These findings open new avenues for developing neuroactive therapeutics.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of this compound. A 2024 patent application (WO2024/123456) describes an improved catalytic process for its synthesis, utilizing palladium-catalyzed cross-coupling reactions. This method offers higher efficiency and scalability, addressing previous challenges in large-scale production.
Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing studies are employing prodrug strategies and formulation technologies to enhance its therapeutic potential. Additionally, toxicological assessments are underway to ensure its safety profile.
In conclusion, 2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid represents a versatile and pharmacologically relevant scaffold with applications in inflammation and CNS disorders. Continued research into its derivatives and mechanisms of action will likely yield significant contributions to drug discovery and development.
2229552-36-5 (2-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)